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Compound of Interest

Compound Name: CYCLOOCTENE

Cat. No.: B8811470 Get Quote

For researchers, scientists, and drug development professionals, a deep understanding of

chemical handling protocols is paramount to ensuring a safe and efficient laboratory

environment. This guide provides essential, immediate safety and logistical information for the

handling of cyclooctene, including personal protective equipment (PPE) recommendations, a

detailed operational plan, and proper disposal procedures.

Essential Safety Information
Cyclooctene is a flammable liquid and vapor that may cause skin and eye irritation.[1] It is

crucial to handle this chemical with appropriate safety measures to minimize exposure and

prevent accidents.

Quantitative Data Summary

Property Value Source

Molecular Formula C8H14 [1]

Molecular Weight 110.20 g/mol [1]

Boiling Point 145 - 146 °C [2]

Flash Point 25 °C (77 °F) [2]

Specific Gravity 0.8460 g/cm³ [1]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

chemical exposure. The following PPE is mandatory when handling cyclooctene:

Equipment Specifications Purpose

Eye Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and vapors.

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).
To prevent skin contact.

Protective Clothing A laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH/MSHA-approved

respirator should be used if

ventilation is inadequate or if

exposure limits are exceeded.

To prevent inhalation of

vapors.

Operational Plan: From Receipt to Disposal
A systematic approach to handling cyclooctene is essential for maintaining a safe laboratory

environment.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name and hazard information.

2. Storage:

Store in a cool, dry, and well-ventilated area away from sources of ignition, heat, sparks, and

open flames.[1][2]

Keep the container tightly closed to prevent the release of flammable vapors.[1]
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Store away from incompatible materials, such as strong oxidizing agents.[1]

The storage area should be a designated flammables area.[1]

3. Handling and Use:

All handling of cyclooctene should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[1]

Use explosion-proof equipment and non-sparking tools.[1][2]

Ground and bond containers when transferring material to prevent static discharge.[1]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly with soap and water after handling.

4. Spill and Emergency Procedures:

Minor Spills:

In the event of a small spill, immediately remove all sources of ignition.[1]

Ventilate the area.[1]

Absorb the spill with an inert material (e.g., sand, earth, vermiculite) and place it in a

designated, labeled container for disposal.[1][3]

Use spark-proof tools for cleanup.[1]

Major Spills:

For larger spills, evacuate the area immediately.

Contact your institution's environmental health and safety department for assistance.

5. Disposal:
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Dispose of cyclooctene and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[4][5]

Do not dispose of the chemical down the drain or in the regular trash.[5]

Consult your institution's chemical waste management guidelines for specific disposal

procedures. Waste is classified as hazardous.[5]

Safe Handling Workflow
The following diagram outlines the key steps for the safe handling of cyclooctene, from

preparation to waste disposal.
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Caption: Workflow for the safe handling of cyclooctene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8811470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

